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Compound of Interest

Compound Name: Salgim

CAS No.: 331284-85-6

Cat. No.: B12772139

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) regarding techniques to extend the shelf life of unpasteurized Şalgam.

Frequently Asked Questions (FAQs)
1. What is the typical shelf life of unpasteurized Şalgam and what are the primary spoilage

indicators?

Unpasteurized Şalgam, a traditional Turkish fermented beverage, typically has a limited shelf

life of a few days to a couple of weeks when stored at room temperature. Under refrigerated

conditions (4°C), its shelf life can be extended to approximately 3 to 4 months.[1] The primary

spoilage indicators are:

Yeast overgrowth: Formation of a film or pellicle on the surface.

Off-odors and flavors: Production of undesirable aromatic compounds.

Gas production: Leading to bloating or bursting of containers.
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Changes in acidity and pH: A significant decrease in acidity can indicate spoilage.[2]

Color changes: Degradation of anthocyanins, leading to a less vibrant color.[3]

2. What are the main microorganisms responsible for the spoilage of unpasteurized Şalgam?

The primary spoilage organisms in Şalgam are yeasts, due to their ability to thrive in the acidic

and low-oxygen environment of the beverage. The wild yeast Candida inconspicua has been

specifically identified as a spoilage microorganism in Şalgam.[4] Other yeasts such as Pichia,

Saccharomyces, and Rhodotorula are also common culprits in the spoilage of acidic

beverages.[5]

3. What are the most promising non-thermal techniques for extending the shelf life of

unpasteurized Şalgam?

Several non-thermal techniques are being explored to extend the shelf life of unpasteurized

Şalgam while preserving its sensory and nutritional qualities. These include:

High-Pressure Processing (HPP): This method subjects the beverage to high pressures to

inactivate spoilage microorganisms.

Pulsed Electric Field (PEF): This technique uses short pulses of high-voltage electricity to

disrupt the cell membranes of microorganisms.

Microfiltration: This physical method removes microorganisms by passing the Şalgam

through a membrane with a specific pore size.

Ultraviolet (UV-C) Irradiation: This method uses UV-C light to damage the DNA of

microorganisms, preventing their replication.

Biopreservation: This involves the use of selected starter cultures of lactic acid bacteria

(LAB) that can outcompete spoilage organisms and produce antimicrobial compounds.[6]

Troubleshooting Guides
Issue 1: Off-Flavors and Aromas After Treatment
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Potential Cause Troubleshooting Steps

Residual microbial activity: Incomplete

inactivation of spoilage yeasts or bacteria.

- Verify the parameters of your preservation

technique (e.g., pressure and time for HPP,

electric field strength for PEF, filter integrity for

microfiltration).- Perform microbial plate counts

before and after treatment to confirm the

reduction of spoilage organisms.- Consider a

combination of hurdles (e.g., mild heat treatment

followed by refrigeration) if a single method is

insufficient.

Chemical changes induced by the treatment:

Some treatments can alter the chemical

composition of Şalgam, leading to the formation

of undesirable compounds.

- For PEF, optimize the pulse width and

frequency to minimize electrochemical

reactions.- For UV-C, be aware that it can

degrade light-sensitive compounds; consider

using packaging with UV-blocking properties

post-treatment.- For chemical preservatives,

ensure you are using the correct concentration,

as excessive amounts can impart a chemical

taste.

Oxidation: Exposure to oxygen during or after

processing can lead to oxidative spoilage.

- Minimize headspace in packaging.- Consider

packaging with low oxygen permeability.- If

possible, process under a modified atmosphere

(e.g., nitrogen flushing).

Issue 2: Loss of Color and Bioactive Compounds
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Potential Cause Troubleshooting Steps

Degradation of anthocyanins: Anthocyanins,

which give Şalgam its characteristic red color,

are sensitive to heat, light, and pH changes.

- Avoid thermal treatments where possible. Non-

thermal methods like HPP and PEF are

generally better at preserving anthocyanins.-

Protect the product from light exposure during

and after processing by using opaque or UV-

protective packaging.- Monitor and control the

pH of the Şalgam, as significant shifts can affect

color stability.

Enzymatic activity: Residual enzyme activity can

lead to the breakdown of pigments and other

bioactive compounds.

- Ensure your chosen preservation method is

effective at inactivating relevant enzymes. HPP

and PEF have been shown to inactivate some

enzymes.- A short, mild heat treatment

(blanching) of the raw materials before

fermentation could be considered to inactivate

enzymes, though this may impact the

"unpasteurized" nature of the final product.

Issue 3: Inconsistent Microbial Reduction
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Potential Cause Troubleshooting Steps

Non-uniform treatment: The preservation

treatment is not being applied evenly throughout

the product.

- For HPP, ensure the pressure is transmitted

uniformly within the vessel.- For PEF, check for

uniform flow through the treatment chamber and

ensure there are no air bubbles.- For UV-C, the

turbidity of the Şalgam can be a major issue.

Consider pre-filtration to reduce suspended

solids that can shield microorganisms from the

UV light. Ensure a turbulent flow to expose all

parts of the liquid to the UV source.[7]

Resistant microbial strains: Some strains of

yeast or bacteria may have a higher resistance

to the applied treatment.

- Characterize the spoilage microorganisms in

your specific Şalgam to understand their

resistance profiles.- Consider increasing the

intensity or duration of the treatment, but be

mindful of potential negative impacts on quality.-

A hurdle approach, combining different

preservation methods at lower intensities, can

be more effective against a broader range of

microorganisms.

Post-treatment contamination: The product is

being re-contaminated after the preservation

step.

- Ensure all post-treatment handling and

packaging is conducted under strict aseptic or

clean conditions.- Verify the sterility of your

packaging materials.

Data Presentation
Table 1: Effect of Chemical Preservatives on Microbial Counts and Physicochemical Properties

of Şalgam after 6 Months of Storage
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Preservativ
e

Concentrati
on (mg/L)

Final LAB
Count (log
CFU/mL)

Final Yeast
Count (log
CFU/mL)

Final pH

Final Total
Acidity (g/L
as lactic
acid)

Control 0 4.60 4.01 3.43 4.41

Sodium

Benzoate
25 4.15 3.11 3.44 5.23

100 3.89 2.56 3.45 5.61

400 3.21 1.87 3.48 5.42

800 2.48 1.31 3.52 5.33

Potassium

Sorbate
25 4.23 3.24 3.44 5.11

100 3.98 2.87 3.46 5.34

400 3.45 2.11 3.49 5.28

800 2.87 1.56 3.51 5.19

Natamycin 25 4.55 2.98 3.44 4.98

100 4.32 2.45 3.45 5.21

400 3.98 1.98 3.47 5.15

800 3.54 1.43 3.50 5.09

Source: Adapted from[3]

Table 2: Effect of Microfiltration and Storage Temperature on Microbial Counts in Şalgam
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Treatment
Storage
Temperature

Initial Count
(log CFU/mL)

Count after 6
months (log
CFU/mL)

Log Reduction

Total Aerobic

Mesophilic

Bacteria

Unfiltered 4°C 7.8 5.2 2.6

20°C 7.8 6.5 1.3

Filtered (0.45

µm)
4°C 3.2 2.8 0.4

20°C 3.2 4.1 -0.9

Yeast

Unfiltered 4°C 6.5 4.3 2.2

20°C 6.5 5.8 0.7

Filtered (0.45

µm)
4°C 1.5 1.1 0.4

20°C 1.5 2.9 -1.4

Source: Adapted from[8]

Table 3: Effect of Pulsed Electric Field (PEF) on Microbial Counts in Şalgam after 70 Days of

Cold Storage (4°C)

Microbial Group Control (log CFU/mL)
PEF-treated (1 kV/cm) (log
CFU/mL)

Total Aerobic Mesophilic

Bacteria
~4.5 ~4.1

Lactic Acid Bacteria ~4.3 ~4.1
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Source: Adapted from[5]

Table 4: Optimal Parameters and Effects of High-Pressure Processing (HPP) on Şalgam

Parameter Value

Optimal HPP Conditions

Pressure 367 MPa

Temperature 31.9 °C

Time 10.5 min

Effects under Optimal Conditions

Yeast and Mold Reduction 4.30 log CFU/mL

Total Flavonoid Content 192.89 mg QE/100 mL

Total Monomeric Anthocyanin Content 11.88 mg/100 mL

Titratable Acidity 2.41 g lactic acid/L

Source: Adapted from[5]

Experimental Protocols
Chemical Preservation
Objective: To evaluate the efficacy of sodium benzoate, potassium sorbate, and natamycin in

extending the shelf life of unpasteurized Şalgam.

Methodology:

Prepare unpasteurized Şalgam following a traditional recipe.

Aseptically dispense the Şalgam into sterile containers.

Prepare stock solutions of sodium benzoate, potassium sorbate, and natamycin.
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Add the preservatives to the Şalgam samples to achieve final concentrations of 25, 100, 400,

and 800 mg/L for each preservative. A control sample with no added preservatives should

also be prepared.

Seal the containers and store them at room temperature (e.g., 25°C) for a period of up to 6

months.

At regular intervals (e.g., 0, 1, 3, and 6 months), perform the following analyses:

Microbiological analysis: Plate counts for total aerobic mesophilic bacteria, lactic acid

bacteria (on MRS agar), and yeasts and molds (on PDA or YGC agar).

Physicochemical analysis: Measure pH and titratable acidity (expressed as g/L of lactic

acid).

Sensory analysis: Evaluate color, aroma, taste, and overall acceptability using a trained

panel.

Microfiltration
Objective: To assess the effectiveness of microfiltration in reducing the microbial load of

unpasteurized Şalgam.

Methodology:

Produce unpasteurized Şalgam and allow it to ferment.

Use a microfiltration unit equipped with a membrane filter with a pore size of 0.45 µm.

Pass the Şalgam through the microfiltration system. The operating pressure and flow rate

should be optimized for the specific equipment.

Collect the filtered (permeate) and unfiltered (retentate) Şalgam in sterile containers.

Aseptically package the filtered and unfiltered Şalgam.

Store the samples at different temperatures, for example, 4°C and 20°C, for up to 6 months.
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Conduct microbiological (total aerobic mesophilic bacteria, LAB, yeasts, and molds),

physicochemical (pH, total soluble solids, titratable acidity), and sensory analyses at regular

intervals.

Pulsed Electric Field (PEF) Processing
Objective: To determine the impact of PEF treatment on the microbial stability and quality of

unpasteurized Şalgam.

Methodology:

Prepare unpasteurized Şalgam.

Use a continuous PEF system with a treatment chamber.

Set the PEF parameters. For example, an electric field strength of 1 kV/cm, a pulse width in

the microsecond range, and a specific frequency.

Pump the Şalgam through the PEF treatment chamber at a controlled flow rate.

Collect the PEF-treated Şalgam in sterile containers. A control sample that passes through

the system without the application of the electric field should also be collected.

Store the treated and control samples at 4°C for an extended period (e.g., 70 days).

Monitor the microbial (total aerobic mesophilic bacteria, LAB) and physicochemical (pH,

titratable acidity, total phenolic content, antioxidant activity) properties, as well as sensory

characteristics, at different time points during storage.[5]

High-Pressure Processing (HPP)
Objective: To optimize HPP parameters for the preservation of unpasteurized Şalgam and

evaluate its effects on microbial and physicochemical quality.

Methodology:

Produce unpasteurized Şalgam and package it in flexible, pressure-resistant pouches,

ensuring minimal headspace.
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Utilize a high-pressure processing unit.

Conduct experiments based on a response surface methodology (e.g., Box-Behnken design)

with varying parameters for pressure (100–500 MPa), temperature (20–40 °C), and time (5–

15 min).[5]

After HPP treatment, store the samples at refrigerated temperature (4°C).

Analyze the samples for microbial reduction (total mesophilic aerobic bacteria, LAB, yeasts,

and molds) and changes in physicochemical properties (pH, total soluble solids, titratable

acidity, bioactive compounds, and color).[5]

Determine the optimal HPP conditions for maximizing microbial inactivation while minimizing

quality degradation.[5]
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Click to download full resolution via product page

Caption: General metabolic pathway of yeast spoilage in unpasteurized Şalgam.
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Caption: General experimental workflow for evaluating shelf life extension techniques.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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